N-[3-(6-methanesulfonylpyridazin-3-yl)phenyl]-4-(trifluoromethoxy)benzene-1-sulfonamide

• IUPAC Name: N-[3-(6-methylsulfonylpyridazin-3-yl)phenyl]-4-(trifluoromethoxy)benzenesulfonamide
• InChI: InChI=1S/C18H14F3N3O5S2/c1-30(25,26)17-10-9-16(22-23-17)12-3-2-4-13(11-12)24-31(27,28)15-7-5-14(6-8-15)29-18(19,20)21/h2-11,24H,1H3
• InChI Key: JNEUAQCXYXVKBY-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)C1=NN=C(C=C1)C2=CC(=CC=C2)NS(=O)(=O)C3=CC=C(C=C3)OC(F)(F)F
• Molecular Formula: C18H14F3N3O5S2
• Molecular Weight: 473.5 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of several different functional groups and a heterocyclic ring. These groups would likely influence the overall shape and properties of the molecule.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the functional groups it contains. For example, the sulfonamide and methanesulfonyl groups are typically quite reactive and could undergo a variety of chemical reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the trifluoromethoxy group is highly electronegative and could influence the compound’s polarity and solubility.

Mechanism of Action

Without specific context (such as the compound’s use as a drug or a catalyst), it’s difficult to predict the mechanism of action. If it’s used as a drug, the mechanism would depend on the biological target. If it’s used as a catalyst, the mechanism would depend on the reaction it’s catalyzing.

Future Directions

The future research directions would depend on the context in which this compound is being studied. If it’s being studied as a potential drug, future research could involve further pharmacological testing. If it’s being studied for its chemical properties, future research could involve exploring its reactivity in different chemical reactions.